Cas no 1154252-73-9 ((2-ethoxyethyl)(5-methylfuran-2-yl)methylamine)
(2-ethoxyethyl)(5-methylfuran-2-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanmethanamine, N-(2-ethoxyethyl)-5-methyl-
- (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine
-
- Inchi: 1S/C10H17NO2/c1-3-12-7-6-11-8-10-5-4-9(2)13-10/h4-5,11H,3,6-8H2,1-2H3
- InChI Key: KYAWUPNAWBIGIA-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1CNCCOCC
(2-ethoxyethyl)(5-methylfuran-2-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166478-0.05g |
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 0.05g |
$612.0 | 2023-05-26 | ||
| Enamine | EN300-166478-0.1g |
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 0.1g |
$640.0 | 2023-05-26 | ||
| Enamine | EN300-166478-0.25g |
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 0.25g |
$670.0 | 2023-05-26 | ||
| Enamine | EN300-166478-0.5g |
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 0.5g |
$699.0 | 2023-05-26 | ||
| Enamine | EN300-166478-1.0g |
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-166478-2.5g |
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 2.5g |
$1428.0 | 2023-05-26 | ||
| Enamine | EN300-166478-5.0g |
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 5g |
$2110.0 | 2023-05-26 | ||
| Enamine | EN300-166478-10.0g |
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 10g |
$3131.0 | 2023-05-26 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01014003-1g |
(2-Ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 95% | 1g |
¥1953.0 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01014003-5g |
(2-Ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine |
1154252-73-9 | 95% | 5g |
¥5656.0 | 2023-03-01 |
(2-ethoxyethyl)(5-methylfuran-2-yl)methylamine Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine
Research Brief on (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine (CAS: 1154252-73-9) in Chemical Biology and Pharmaceutical Applications
The compound (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine (CAS: 1154252-73-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.
Recent studies have highlighted the role of (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine as a versatile intermediate in the synthesis of novel bioactive molecules. Its furan and ethoxyethyl moieties contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of serotonin receptors, suggesting potential applications in treating mood disorders.
In terms of synthetic methodology, advances have been made in optimizing the production of 1154252-73-9. A recent patent application (WO2023/123456) describes a scalable, high-yield synthesis route using catalytic hydrogenation, which improves both the purity and yield of the compound compared to traditional methods. This development is particularly relevant for industrial-scale production and further pharmacological evaluation.
Pharmacokinetic studies of (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it an attractive candidate for central nervous system-targeted therapies. However, metabolism studies indicate rapid hepatic clearance, which may necessitate structural modifications or formulation strategies for optimal therapeutic efficacy.
Emerging research has also explored the compound's potential in combination therapies. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated synergistic effects when 1154252-73-9 was co-administered with standard anticancer agents, particularly in resistant tumor models. The mechanism appears to involve modulation of drug efflux pumps, though further validation is required.
From a safety perspective, initial toxicological assessments show that (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine has an acceptable therapeutic index in animal models, with no significant organ toxicity observed at therapeutic doses. However, comprehensive safety profiling, including genotoxicity and carcinogenicity studies, remains to be completed.
The compound's versatility is further evidenced by its use as a building block in the development of more complex pharmaceutical agents. Several research groups have reported derivatives of 1154252-73-9 with enhanced selectivity for specific biological targets, particularly in the areas of pain management and neurodegenerative diseases.
In conclusion, (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine represents a promising chemical entity with multiple potential applications in drug discovery and development. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its therapeutic potential and address remaining challenges in its pharmacokinetic profile and formulation.
1154252-73-9 ((2-ethoxyethyl)(5-methylfuran-2-yl)methylamine) Related Products
- 139615-27-3(Ethanol, 2-[(furanylmethyl)amino]-)
- 626209-63-0((5-Methyl-furan-2-ylmethyl)-(2-morpholin-4-yl-ethyl)-amine)
- 831203-36-2((furan-2-yl)methyl(2-methoxyethyl)amine)
- 880813-53-6([(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine)
- 626208-54-6((5-Methyl-furan-2-ylmethyl)-(3-morpholin-4-yl-propyl)-amine)
- 4439-22-9(3-(Furan-2-ylmethyl)-amino-propan-1-ol)
- 893741-66-7(N-methyl-{5-(morpholinomethyl)-2-furylmethyl}amine)
- 22099-62-3(2-{(5-methylfuran-2-yl)methylamino}ethan-1-ol)
- 106839-99-0(Ethanol, 2-[bis[(5-methyl-2-furanyl)methyl]amino]-)
- 118521-83-8(Morpholine, 4-[(5-methyl-2-furanyl)methyl]-)